Cas no 1042540-07-7 (2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol
• CAS No: 1042540-07-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5215091
• PubChem ID: 28727313
• Update Time: 2026-03-06

2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[[(5-methyl-2-furanyl)methyl]amino]ethoxy]-
• 2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol

• Inchi： 1S/C10H17NO3/c1-9-2-3-10(14-9)8-11-4-6-13-7-5-12/h2-3,11-12H,4-8H2,1H3
• InChI Key： DECYCEGPFUBERK-UHFFFAOYSA-N
• SMILES： C(O)COCCNCC1=CC=C(C)O1

Additional information on 2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol

Recent Advances in the Study of 2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol (CAS: 1042540-07-7)

The compound 2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol (CAS: 1042540-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-based structure and aminoethoxyethanol side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its versatility as a bioactive compound.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting G protein-coupled receptors (GPCRs), which are critical in numerous physiological processes. The study demonstrated that 2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol exhibits high affinity for certain GPCR subtypes, suggesting its potential as a lead compound for developing novel therapeutics for neurological and metabolic disorders.

In addition to its receptor-binding capabilities, recent preclinical studies have explored the compound's anti-inflammatory and antioxidant properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the molecule significantly reduces oxidative stress markers in vitro and in vivo, making it a candidate for treating conditions associated with chronic inflammation and oxidative damage. The researchers attributed these effects to the furan ring's electron-donating properties and the compound's ability to scavenge reactive oxygen species (ROS).

Another noteworthy development is the optimization of the synthetic route for 2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol. A team at the University of Cambridge recently published a streamlined synthesis protocol in Organic Process Research & Development (2024), which improves yield and reduces production costs. This advancement is expected to facilitate further pharmacological studies and potential scale-up for clinical trials.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to address these gaps, with particular focus on its metabolic stability and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 2-(2-{(5-methylfuran-2-yl)methylamino}ethoxy)ethan-1-ol (CAS: 1042540-07-7) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements position it as a promising candidate for future therapeutic development. Continued research will be essential to fully elucidate its potential and overcome existing challenges.